Cas no 17556-43-3 (2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol)

• Product Name: 2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol
• CAS No: 17556-43-3
• MF: C₈H₅F₃N₂O₅
• MW: 266.130912542343
• MDL: MFCD32661938
• CID: 5152338
• Update Time: 2025-05-26

2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol
• SY250165
• 1-(2,4-Dinitrophenyl)-2,2,2-trifluoroethanol

• MDL： MFCD32661938
• Inchi： 1S/C8H5F3N2O5/c9-8(10,11)7(14)5-2-1-4(12(15)16)3-6(5)13(17)18/h1-3,7,14H
• InChI Key： NSFGBBGXGZHKHT-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 337
• XLogP3: 1.8
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol

Introduction to 2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol (CAS No. 17556-43-3)

2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol, identified by its Chemical Abstracts Service (CAS) number 17556-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of nitro (-NO₂) and trifluoromethyl (-CF₃) substituents, which contribute to its unique chemical properties and reactivity. The benzyl alcohol moiety further enhances its utility as a synthetic intermediate, particularly in the development of fine chemicals and biologically active molecules.

The structural configuration of 2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol encompasses a benzene ring substituted at the 2- and 4-positions with nitro groups, while the alpha position (adjacent to the hydroxyl group) features a trifluoromethyl group. This specific arrangement imparts a high degree of electronic unsaturation and reactivity, making it a valuable precursor in organic synthesis. The hydroxyl (-OH) functionality not only serves as a site for further functionalization but also influences the compound's solubility and interaction with biological systems.

In recent years, the demand for novel heterocyclic compounds with enhanced pharmacological properties has driven extensive research into derivatives like 2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol. The nitro and trifluoromethyl groups are particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. For instance, nitroaromatic compounds have been investigated for their potential in antimicrobial and anticancer applications, while trifluoromethyl groups are known to improve pharmacokinetic profiles by increasing metabolic resistance.

One of the most compelling aspects of 2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to construct intricate scaffolds that mimic natural products or target specific enzymes involved in disease pathways. The compound's ability to undergo nucleophilic substitution reactions at both the nitro positions and the benzyl alcohol moiety allows for diverse derivatization strategies. This flexibility has been exploited in the development of novel therapeutic agents where precise structural modifications can fine-tune biological activity.

Recent advancements in synthetic methodologies have further highlighted the importance of 2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol in drug discovery. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient transformations of this intermediate into more sophisticated structures. Additionally, computational modeling has been used to predict how variations in its molecular framework can influence interactions with biological receptors. Such innovations underscore the compound's significance as a key component in modern medicinal chemistry pipelines.

The agrochemical sector has also benefited from the utility of 2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol, where it serves as a precursor for herbicides and fungicides with improved efficacy and environmental safety. The presence of electron-withdrawing groups enhances the compound's bioactivity against pests and pathogens, while its structural features contribute to selectivity against non-target organisms. This dual application demonstrates its versatility beyond pharmaceuticals.

From an industrial perspective, the production of 2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol requires careful optimization to ensure high yields and purity. Modern manufacturing processes often incorporate green chemistry principles to minimize waste and energy consumption. Catalytic methods have been explored to replace traditional stoichiometric approaches, thereby reducing hazardous byproducts. Such efforts align with global trends toward sustainable chemical production.

The future prospects for 2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol are promising, with ongoing research exploring its potential in emerging fields such as materials science and nanotechnology. Its unique electronic properties make it a candidate for applications in organic electronics or as a ligand in catalytic systems. As synthetic chemistry continues to evolve, this compound is likely to remain a cornerstone in the development of innovative molecular architectures.

In conclusion,2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol (CAS No. 17556-43-3) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its structural features enable diverse synthetic pathways, making it indispensable in pharmaceuticals and agrochemicals alike. With continued advancements in synthetic methodologies and computational tools,2,4-Dinitro-alpha-(trifluoromethyl)benzyl Alcohol is poised to play an increasingly pivotal role in addressing global challenges through chemical innovation.